Cas no 1530798-96-9 (1-{[(Propan-2-yl)amino]methyl}cyclobutan-1-amine)

1-{[(Propan-2-yl)amino]methyl}cyclobutan-1-amine structure
1530798-96-9 structure
Product Name:1-{[(Propan-2-yl)amino]methyl}cyclobutan-1-amine
CAS No:1530798-96-9
MF:C8H18N2
MW:142.241921901703
CID:5046043
Update Time:2023-08-25

1-{[(Propan-2-yl)amino]methyl}cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-{[(propan-2-yl)amino]methyl}cyclobutan-1-amine
    • 1-((Isopropylamino)methyl)cyclobutan-1-amine
    • 1-[(propan-2-ylamino)methyl]cyclobutan-1-amine
    • 1-{[(Propan-2-yl)amino]methyl}cyclobutan-1-amine
    • Inchi: 1S/C8H18N2/c1-7(2)10-6-8(9)4-3-5-8/h7,10H,3-6,9H2,1-2H3
    • InChI Key: DYACOOJPWGCBHL-UHFFFAOYSA-N
    • SMILES: NC1(CNC(C)C)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 106
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38

1-{[(Propan-2-yl)amino]methyl}cyclobutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P149211-100mg
1-{[(Propan-2-yl)amino]methyl}cyclobutan-1-amine
1530798-96-9
100mg
$ 135.00 2022-06-03
TRC
P149211-500mg
1-{[(Propan-2-yl)amino]methyl}cyclobutan-1-amine
1530798-96-9
500mg
$ 525.00 2022-06-03
TRC
P149211-1g
1-{[(Propan-2-yl)amino]methyl}cyclobutan-1-amine
1530798-96-9
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$ 815.00 2022-06-03
Life Chemicals
F1911-1630-0.25g
1-{[(propan-2-yl)amino]methyl}cyclobutan-1-amine
1530798-96-9 95%+
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$551.0 2023-09-07
Life Chemicals
F1911-1630-0.5g
1-{[(propan-2-yl)amino]methyl}cyclobutan-1-amine
1530798-96-9 95%+
0.5g
$580.0 2023-09-07
Life Chemicals
F1911-1630-1g
1-{[(propan-2-yl)amino]methyl}cyclobutan-1-amine
1530798-96-9 95%+
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$611.0 2023-09-07
Life Chemicals
F1911-1630-2.5g
1-{[(propan-2-yl)amino]methyl}cyclobutan-1-amine
1530798-96-9 95%+
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$1222.0 2023-09-07
Life Chemicals
F1911-1630-5g
1-{[(propan-2-yl)amino]methyl}cyclobutan-1-amine
1530798-96-9 95%+
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$1833.0 2023-09-07
Life Chemicals
F1911-1630-10g
1-{[(propan-2-yl)amino]methyl}cyclobutan-1-amine
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